Cas no 127785-64-2 (Aureobasidin A)

• Product Name: Aureobasidin A
• CAS No: 127785-64-2
• MF: C₆₀H₉₂N₈O₁₁
• MW: 1101.41949653625
• MDL: MFCD01675341
• CID: 141551
• PubChem ID: 9919816
• Update Time: 2025-04-19

Aureobasidin A Chemical and Physical Properties

Names and Identifiers

• Aureobasidin A (9CI)
• 10,12-tetradecanhexaenylidene]-3,5-dioxo,(2S,4E)
• 2-[(2S)-4-[(2E,4E,6E,8E,10Z,12E)-11,13-dichlorotetradeca-2,4,6,8,10,12-hexaenoyl]-1-[(3S,4R,5R)-3-[(2S,3S,4R,5R)-5-[(2S,3S,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3,4-dihydroxyoxan-2-yl]oxy-4,5-dihydroxyoxan-2-yl]-5-hydroxy-3-oxo-2H-pyrrol-2-yl]acetamide
• AC1O52N9
• aurantoside B
• aureobasidin A
• LY-295337
• Basifungin
• Aureobasidin A (AbA)
• Cyclo[L-Phe-N-methyl-L-Phe-L-Pro-L-aIle-N-methyl-L-Val-L-Leu-N-methyl-β-hydroxy-L-Val-[(3R)-D-Hmp-]-N-methyl-L-Val-]
• Aureobasidin A，AbA
• Aureobasidin-A
• LY295337
• (2R,3R)-Hmp-MeVal-Phe-MePhe-Pro-alle-MeVal-Leucine-betaHOMeVal
• (2R,3R)2-Hydroxy-3-methylpentanoic acid-N-methylvaline-Phenylalanine-N-methylphenylalanine-Proline-alloisoleucine-Methylvaline-Leucine-betahydroxy-N-methylvaline
• HY-P1975
• R-106-1
• N-((2R,3R)-2-HYDROXY-3-METHYLVALERYL)-N-METHYL-L-VALYL-L-PHENYLALANYL-N-METHYL-L-PHENYLALANYL-L-PROLYL-L-ALLOISOLEUCYL-N-METHYL-L-VALYL-L-LEUCYL-3-HYDROXY-N-METHYL-L-VALINE .ALPHA.(SUB 1)-LACTONE
• Q27292033
• CHEMBL1793802
• Basifungin [USAN:INN]
• N-((2R,3R)-2-Hydroxy-3-methylvaleryl)-N-methyl-L-valyl-L-phenylalanyl-N-methyl-L-phenylalanyl-L-prolyl-L-alloisoleucyl-N-methyl-L-valyl-L-leucyl-3-hydroxy-N-methyl-L-valine alpha1-lactone
• MS-31962
• UNII-VV0USO6I6U
• BDBM50408926
• BASIFUNGIN [USAN]
• DTXSID201017531
• Basifungin; AbA
• VV0USO6I6U
• Ly 295337
• CS-0104069
• NK-204
• R106 1
• Basifungin (USAN/INN)
• SCHEMBL301215
• NK 204
• NS00011675
• (3S,6S,9S,12R,15S,18S,21S,24S,27S)-3,6-dibenzyl-12,24-bis[(2R)-butan-2-yl]-15-(2-hydroxypropan-2-yl)-4,10,16,22-tetramethyl-18-(2-methylpropyl)-9,21-di(propan-2-yl)-13-oxa-1,4,7,10,16,19,22,25-octazabicyclo[25.3.0]triacontane-2,5,8,11,14,17,20,23,26-nonone
• 127785-64-2
• R106-1
• BASIFUNGIN [INN]
• Aureobasidin A pound notAbA
• Valine, 3-hydroxy-N-(N-(N-(N-(1-(N-(N-(N-(2-hydroxy-3-methyl-1-oxopentyl)-N-methylvalyl)phenylalanyl)-N-methylphenylalanyl)prolyl)alloisoleucyl)-N-methylvalyl)leucyl)-N-methyl-, alpha-1-lactone
• D03057
• F90311
• Aureobasidin A(Basifungin)?
• DA-50942
• Aureobasidin A

• MDL： MFCD01675341
• Inchi： 1S/C60H92N8O11/c1-17-38(9)46-57(75)65(14)47(36(5)6)52(70)61-42(32-35(3)4)55(73)67(16)50(60(11,12)78)59(77)79-49(39(10)18-2)58(76)66(15)48(37(7)8)53(71)62-43(33-40-26-21-19-22-27-40)54(72)64(13)45(34-41-28-23-20-24-29-41)56(74)68-31-25-30-44(68)51(69)63-46/h19-24,26-29,35-39,42-50,78H,17-18,25,30-34H2,1-16H3,(H,61,70)(H,62,71)(H,63,69)/t38-,39-,42+,43+,44+,45+,46+,47+,48+,49-,50-/m1/s1
• InChI Key： RLMLFADXHJLPSQ-QKCBWMAHSA-N
• SMILES： O=C1[C@@H]2CCCN2C([C@H](CC2C=CC=CC=2)N(C)C([C@H](CC2C=CC=CC=2)NC([C@H](C(C)C)N(C)C([C@@H]([C@H](C)CC)OC([C@H](C(C)(C)O)N(C)C([C@H](CC(C)C)NC([C@H](C(C)C)N(C)C([C@H]([C@H](C)CC)N1)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1100.68855578 g/mol
• Monoisotopic Mass: 1100.68855578 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 79
• Rotatable Bond Count: 13
• Complexity: 2110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 235
• Molecular Weight: 1101.4

Experimental Properties

• Density: 1.19
• Boiling Point: 1229.1°C at 760 mmHg
• Flash Point: 697.1°C
• Refractive Index: 1.574
• PSA: 245.85000
• LogP: 4.88900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides